Cas no 70382-58-0 (4-Fluoro-3-methyl-n-(2,2,2-trifluoroethyl)aniline)

• Product Name: 4-Fluoro-3-methyl-n-(2,2,2-trifluoroethyl)aniline
• CAS No: 70382-58-0
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 5746634
• PubChem ID: 62809935
• Update Time: 2025-06-07

4-Fluoro-3-methyl-n-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 70382-58-0
• EN300-1077808
• 4-fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline
• AKOS012105179
• Benzenamine, 4-fluoro-3-methyl-N-(2,2,2-trifluoroethyl)-
• 4-Fluoro-3-methyl-n-(2,2,2-trifluoroethyl)aniline

• Inchi： 1S/C9H9F4N/c1-6-4-7(2-3-8(6)10)14-5-9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： RMAXEKBBXXIPKT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)NCC(F)(F)F

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 208.3±40.0 °C(Predicted)
• pka: 1.34±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-Fluoro-3-methyl-n-(2,2,2-trifluoroethyl)aniline

4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline: An Overview of Its Properties and Applications

4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline (CAS No. 70382-58-0) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluoro-substituted aromatic ring and a trifluoromethyl-substituted amine group. These characteristics endow the compound with a range of valuable properties, making it an important intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of 4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline is C₁₀H₁₀F₄N, and its molecular weight is 214.19 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties make it suitable for a wide range of applications in both research and industrial settings.

In the realm of medicinal chemistry, 4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline has been extensively studied for its potential as a building block in the synthesis of novel drugs. The presence of the fluoro and trifluoromethyl groups imparts unique electronic and steric effects that can influence the biological activity of the final compounds. Recent research has shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of 4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline-based compounds as potential inhibitors of protein kinases. The researchers found that these derivatives demonstrated potent inhibitory activity against several kinases involved in cancer progression, suggesting their potential as lead compounds for the development of new anticancer drugs.

Beyond its applications in drug discovery, 4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline has also found use in materials science. The compound's unique electronic properties make it an attractive candidate for the synthesis of advanced materials with tailored functionalities. For example, it has been used as a precursor in the preparation of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers have applications in various industries, including electronics, automotive, and aerospace.

In addition to its utility as a synthetic intermediate, 4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline has been explored for its potential as a ligand in coordination chemistry. The amine group can coordinate with metal ions to form stable complexes with interesting catalytic properties. A recent study published in the Inorganic Chemistry Frontiers journal demonstrated that complexes derived from this compound exhibited high catalytic activity in various organic transformations, such as C-H activation and cross-coupling reactions.

The environmental impact of chemicals is an important consideration in their development and use. Studies have shown that 4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline has low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, 4-Fluoro-3-methyl-N-(2,2,2-trifluoroethyl)aniline (CAS No. 70382-58-0) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique structural features make it an important intermediate in the synthesis of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in both academic and industrial contexts.